BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 1-(2-
Chlorophenyl)-2-phenylethanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-(2-Chlorophenyl)-2-
Compound Name:
phenylethanone

Cat. No.: B1354644

Essential Safety and Handling Guide for 1-(2-
Chlorophenyl)-2-phenylethanone

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(2-Chlorophenyl)-2-phenylethanone
(CAS 72867-72-2) is not readily available in public domains. The following guidance is based
on the safety information for the closely related compound 2'-Chloroacetophenone (CAS 2142-
68-9) and general principles of laboratory safety for handling aromatic ketones. It is imperative
to conduct a thorough risk assessment before handling this chemical and to consult with your
institution's environmental health and safety department.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals to ensure the safe handling and disposal of 1-(2-
Chlorophenyl)-2-phenylethanone.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on data for structurally similar compounds, 1-(2-Chlorophenyl)-2-phenylethanone is
anticipated to be a combustible liquid that may cause skin irritation, serious eye irritation, and
respiratory irritation.[1][2] The following table summarizes the recommended personal
protective equipment.
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Respiratory

Operation Eye/Face Protection  Skin Protection )
Protection
Safety glasses with Chemical-resistant Not generally required
Weighing and side shields or gloves (e.g., Butyl if handled in a well-

preparing solutions

chemical splash

goggles.[1]

rubber, Viton™), lab

coat.

ventilated area or

chemical fume hood.

Handling open
containers and

transfers

Chemical splash
goggles. A face shield
is recommended if
there is a risk of

splashing.

Chemical-resistant
gloves (e.g., Butyl
rubber, Viton™), lab
coat. Consider a
chemically resistant

apron.

Use in a certified
chemical fume hood is

required.

Cleaning spills

Chemical splash
goggles and a face
shield.

Chemical-resistant
gloves (e.g., Butyl
rubber, Viton™),

disposable coveralls.

Air-purifying respirator
with organic vapor
cartridges. For large
spills, a self-contained
breathing apparatus
(SCBA) may be

necessary.

Note on Glove Selection: Nitrile gloves may offer limited protection against ketones and should

be used only for short-duration tasks with no direct contact.[3] For prolonged handling or in

case of immersion, butyl rubber or Viton™ gloves are recommended. Always inspect gloves for

any signs of degradation before use.

Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step procedures is critical for minimizing exposure and

ensuring a safe working

« Engineering Controls:

environment.

o Always handle 1-(2-Chlorophenyl)-2-phenylethanone in a well-ventilated area,

preferably within a certified chemical fume hood.[1]
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o Ensure that an eyewash station and a safety shower are readily accessible.

e Pre-Handling Preparations:
o Review this safety guide and any available chemical safety information.
o Ensure all necessary PPE is available and in good condition.

o Prepare all necessary equipment and reagents before starting the experiment to minimize
the time spent handling the chemical.

e Handling the Chemical:

[¢]

Wear the appropriate PPE as outlined in the table above.

[e]

Avoid direct contact with skin and eyes.

o

Do not inhale vapors or dust.[1]

[¢]

Keep the container tightly closed when not in use.[1]

[¢]

Avoid sources of ignition as the compound may be combustible.[1]

e In Case of Exposure:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

o Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1]

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Disposal Plan
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Proper disposal of 1-(2-Chlorophenyl)-2-phenylethanone and its contaminated materials is
essential to prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing 1-(2-Chlorophenyl)-2-phenylethanone in a designated,
properly labeled, and sealed hazardous waste container.

o This includes unused chemicals, reaction byproducts, and contaminated materials such as
gloves, paper towels, and pipette tips.

o Container Labeling:

o Label the waste container clearly with "Hazardous Waste" and the full chemical name: "1-
(2-Chlorophenyl)-2-phenylethanone".

o Indicate the associated hazards (e.g., "Irritant," "Combustible").
o Storage of Waste:

o Store the hazardous waste container in a designated, well-ventilated, and secure
secondary containment area, away from incompatible materials.

» Disposal Method:

o Dispose of the hazardous waste through your institution's licensed hazardous waste
disposal service.[1][4]

o Do not dispose of this chemical down the drain or in the regular trash.[1]

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical flow of operations for the safe handling of 1-(2-
Chlorophenyl)-2-phenylethanone.
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Caption: Workflow for the safe handling of 1-(2-Chlorophenyl)-2-phenylethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-(2-
Chlorophenyl)-2-phenylethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354644#personal-protective-equipment-for-
handling-1-2-chlorophenyl-2-phenylethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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